Cas no 1219945-14-8 (tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate
• CAS No: 1219945-14-8
• MF: C₁₅H₁₅FN₂O₂
• MW: 274.290207147598
• MDL: MFCD30535870
• CID: 4578639
• PubChem ID: 60043364
• Update Time: 2025-06-08

tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate

• MDL： MFCD30535870
• Inchi： 1S/C15H15FN2O2/c1-15(2,3)20-14(19)18-9-10(6-7-17)12-5-4-11(16)8-13(12)18/h4-5,8-9H,6H2,1-3H3
• InChI Key： IGEXLMJUNKYYSO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC(F)=C2)C(CC#N)=C1

Additional information on tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate

tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate (CAS No. 1219945-14-8): A Comprehensive Overview

tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate (CAS No. 1219945-14-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The structure of tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate is composed of a tert-butyl ester group, a cyano-substituted methyl group, and a fluoro-substituted indole core. The tert-butyl ester provides stability and solubility, while the cyano and fluoro groups introduce important functional properties that can be leveraged in drug design. The indole scaffold, a well-known privileged structure in medicinal chemistry, is known for its biological activity and has been extensively studied in the context of various diseases.

Recent research has highlighted the potential of tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate in the development of new therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The cyano group, in particular, has been found to enhance the potency and selectivity of these compounds, making them attractive candidates for further investigation.

In the realm of pharmaceutical research, tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate has been explored as a potential lead compound for the treatment of neurodegenerative diseases. The fluoro substitution on the indole ring is believed to improve blood-brain barrier penetration, which is crucial for effective drug delivery to the central nervous system. Additionally, the tert-butyl ester group can be hydrolyzed under physiological conditions to release the active carboxylic acid form, which may have enhanced biological activity.

The synthesis of tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate involves several well-established chemical reactions. One common approach involves the condensation of a fluoro-substituted indole with an appropriate nitrile derivative, followed by esterification with tert-butanol. This synthetic route is highly efficient and can be readily scaled up for industrial production. The ability to synthesize this compound in high yields and purity is essential for its practical application in drug discovery and development.

In clinical trials, compounds derived from tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate have shown promising results. Early-phase trials have demonstrated favorable pharmacokinetic profiles and safety profiles, paving the way for further clinical evaluation. These findings underscore the potential of this compound as a valuable tool in the fight against various diseases.

The future prospects for tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate are bright. Ongoing research continues to uncover new applications and optimize its properties for specific therapeutic targets. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative treatments that address unmet medical needs.

In conclusion, tert-butyl 3-(cyanomethyl)-6-fluoro-1H-indole-1-carboxylate (CAS No. 1219945-14-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development. As research progresses, it is expected that this compound will contribute to advancements in drug discovery and ultimately improve patient outcomes.